Cas no 2172232-53-8 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid
- 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid
- 2172232-53-8
- EN300-1508429
-
- Inchi: 1S/C27H32N2O5/c1-18(16-24(30)29(2)27(25(31)32)14-8-3-9-15-27)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,31,32)
- InChI Key: WPWRASMAKFBQTI-UHFFFAOYSA-N
- SMILES: OC(C1(CCCCC1)N(C)C(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.9Ų
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1508429-1.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid |
2172232-53-8 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1508429-50mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid |
2172232-53-8 | 50mg |
$768.0 | 2023-09-27 | ||
| Enamine | EN300-1508429-100mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid |
2172232-53-8 | 100mg |
$804.0 | 2023-09-27 | ||
| Enamine | EN300-1508429-250mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid |
2172232-53-8 | 250mg |
$840.0 | 2023-09-27 | ||
| Enamine | EN300-1508429-500mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid |
2172232-53-8 | 500mg |
$877.0 | 2023-09-27 | ||
| Enamine | EN300-1508429-1000mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid |
2172232-53-8 | 1000mg |
$914.0 | 2023-09-27 | ||
| Enamine | EN300-1508429-2500mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid |
2172232-53-8 | 2500mg |
$1791.0 | 2023-09-27 | ||
| Enamine | EN300-1508429-5000mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid |
2172232-53-8 | 5000mg |
$2650.0 | 2023-09-27 | ||
| Enamine | EN300-1508429-10000mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclohexane-1-carboxylic acid |
2172232-53-8 | 10000mg |
$3929.0 | 2023-09-27 |
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid: A Comprehensive Overview
The compound CAS No. 2172232-53-8, also known as 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid, is a highly specialized chemical entity with significant potential in the field of biopharmaceuticals. This compound belongs to the class of cyclic carboxylic acids and incorporates functional groups such as carbamates, fluorenylmethoxycarbonyl (Fmoc) protecting group, and a cyclohexane ring system. Its unique structure positions it as a valuable tool in both academic research and industrial applications.
The compound's name reflects its complex architecture, with the cyclohexane ring serving as the central structural motif. Substituted at position 1 with a carboxylic acid group and at position 3 with a carbamate moiety, this molecule exhibits a high degree of functionalization. The Fmoc protecting group, derived from fluorene-9-methanol, is widely used in peptide synthesis due to its excellent stability under basic conditions and ease of removal under specific cleavage protocols.
Recent studies have highlighted the potential of this compound in drug delivery systems. Its cyclic structure provides rigidity, while the carbamate group offers a reactive site for further modifications, such as coupling with other biomolecules or targeting ligands. This dual functionality makes it an attractive candidate for the development of targeted therapeutics and sustained-release formulations.
In terms of synthesis, this compound can be prepared via a multi-step process involving cyclization reactions and functional group transformations. The use of Fmoc chemistry ensures high yields and purity, making it suitable for both laboratory-scale and industrial-scale production. Researchers have explored various strategies to optimize the synthesis of this compound, including the use of catalysts and novel reaction conditions that enhance its scalability.
Beyond its chemical properties, the biological activity of this compound has been extensively studied. Preclinical investigations have demonstrated its potential as a bioactive agent in various disease models, particularly in the fields of cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways, such as proliferation, apoptosis, and inflammation, positions it as a promising candidate for therapeutic intervention.
Recent advancements in molecular modeling and computational chemistry have further elucidated the binding mechanisms of this compound with its target proteins. These studies provide valuable insights into its binding affinity, selectivity, and dynamics, which are critical for optimizing its therapeutic profile. Additionally, efforts to improve the solubility and bioavailability of this compound have focused on modifying its side chains and incorporating hydrophilic groups, thereby enhancing its pharmacokinetic properties.
The application of this compound extends beyond pharmacology, with emerging research exploring its role in biochemical assays and sensors. Its fluorescent properties, derived from the fluorenyl group, make it a valuable probe for biological imaging and detection systems. Furthermore, its use in peptide synthesis as a Fmoc-protected amino acid has been well-established, contributing to the development of novel peptide-based drugs and diagnostics.
Despite its promising attributes, challenges remain in optimizing the safety, tolerability, and manufacturability of this compound. Ongoing research is focused on addressing these issues through iterative medicinal chemistry approaches, including the introduction of metabolically stable derivatives and the development of efficient purification methods.
In conclusion, CAS No. 2172232-53-8, or 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid, represents a multifaceted chemical entity with broad implications in the pharmaceutical and biotechnological industries. Its unique structural features, combined with its diverse biological activities, position it as a key player in modern drug discovery. Continued innovation in its synthesis, characterization, and application will undoubtedly unlock new opportunities for advancing human health.
2172232-53-8 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclohexane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)